1-(Pyrrolidin-3-yl)-1H-1,2,4-triazol-3-amine

• Molecular Formula: C6H11N5
• Molecular Weight: 153.19 g/mol
• IUPAC Name: 1-pyrrolidin-3-yl-1,2,4-triazol-3-amine
• InChI: InChI=1S/C6H11N5/c7-6-9-4-11(10-6)5-1-2-8-3-5/h4-5,8H,1-3H2,(H2,7,10)
• InChI Key: YPZNVXJUHKZKNC-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1N2C=NC(=N2)N

Description

1-(Pyrrolidin-3-yl)-1H-1,2,4-triazol-3-amine is a compound that features a pyrrolidine ring fused with a triazole ring. This combination of heterocyclic structures makes it an interesting subject for research due to its potential biological and chemical properties. The pyrrolidine ring is known for its versatility in medicinal chemistry, while the triazole ring is often associated with various pharmacological activities .

Preparation Methods

The synthesis of 1-(Pyrrolidin-3-yl)-1H-1,2,4-triazol-3-amine typically involves the construction of the pyrrolidine ring followed by the introduction of the triazole moiety. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, the pyrrolidine ring can be synthesized from acyclic precursors through intramolecular cyclization reactions . The triazole ring is then introduced via a cycloaddition reaction, often using azides and alkynes as starting materials . Industrial production methods may involve optimizing these reactions for higher yields and purity, often using catalysts and specific reaction conditions to streamline the process .

Chemical Reactions Analysis

1-(Pyrrolidin-3-yl)-1H-1,2,4-triazol-3-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups on the pyrrolidine or triazole rings are replaced by other groups. .

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can introduce various functional groups, enhancing the compound’s versatility .

Scientific Research Applications

1-(Pyrrolidin-3-yl)-1H-1,2,4-triazol-3-amine has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex molecules, particularly in the development of new pharmaceuticals.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Researchers explore its potential as a therapeutic agent due to its ability to interact with various biological targets.

Industry: It is used in the synthesis of materials with specific properties, such as polymers and catalysts.

Mechanism of Action

The mechanism of action of 1-(Pyrrolidin-3-yl)-1H-1,2,4-triazol-3-amine involves its interaction with specific molecular targets. The pyrrolidine ring can enhance the compound’s binding affinity to proteins, while the triazole ring can participate in hydrogen bonding and other interactions. These interactions can modulate the activity of enzymes, receptors, or other proteins, leading to various biological effects . The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

1-(Pyrrolidin-3-yl)-1H-1,2,4-triazol-3-amine can be compared with other compounds featuring pyrrolidine or triazole rings:

Pyrrolidine derivatives: Compounds like pyrrolidine-2-one and pyrrolidine-2,5-diones share the pyrrolidine ring but differ in their additional functional groups and biological activities.

Triazole derivatives: Compounds such as 1,2,3-triazoles and 1,2,4-triazoles have similar triazole rings but may vary in their substitution patterns and pharmacological properties.